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Compound of Interest

Compound Name: BMS 777607

Cat. No.: B3026968 Get Quote

Technical Support Center: BMS-777607
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with the c-Met

kinase inhibitor, BMS-777607.

Frequently Asked Questions (FAQs) - BMS-777607
Solubility
Q1: I'm observing precipitation when I add my BMS-777607 stock solution to my cell culture

media. What is causing this?

A1: BMS-777607 is poorly soluble in aqueous solutions like cell culture media.[1] It is readily

soluble in organic solvents such as Dimethyl Sulfoxide (DMSO).[1][2][3][4] When a

concentrated DMSO stock solution of BMS-777607 is diluted into an aqueous environment, the

compound can precipitate out of solution. This is a common issue with hydrophobic small

molecules.

Q2: What is the recommended solvent for preparing a stock solution of BMS-777607?

A2: The recommended solvent for preparing a stock solution of BMS-777607 is DMSO.[1][2][3]

[4] It has been shown to be soluble in DMSO at concentrations of 5 mg/mL, ≥ 25.65mg/mL, and

>10 mM.[2][4][5]
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Q3: How can I prevent BMS-777607 from precipitating in my cell culture experiments?

A3: To prevent precipitation, it is crucial to ensure that the final concentration of DMSO in your

cell culture medium is kept as low as possible while still maintaining the solubility of BMS-

777607. Here are some strategies:

Prepare a high-concentration stock solution in 100% DMSO. This allows for a smaller

volume to be added to your media, minimizing the final DMSO concentration.

Perform serial dilutions in DMSO, not in aqueous solutions. If you need a range of

concentrations for a dose-response experiment, make the dilutions in 100% DMSO before

adding them to the media.

Add the DMSO stock directly to the cell culture media with gentle mixing. Pipette the stock

solution directly into the media and swirl or gently pipette up and down to disperse it quickly.

Pre-warm the media. Having the media at 37°C can sometimes help with solubility.

Consider the final DMSO concentration. Most cell lines can tolerate DMSO concentrations

up to 0.5%, but it is best to keep it below 0.1% if possible. Always include a vehicle control

(media with the same final concentration of DMSO) in your experiments to account for any

solvent effects.

Q4: What are the known solubility specifications for BMS-777607?

A4: The following table summarizes the reported solubility data for BMS-777607 in various

solvents.
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Solvent/System Solubility

DMSO > 10 mM[2]

DMSO ≥ 39 mg/mL (76.04 mM)[3]

DMSO ≥ 25.65 mg/mL[4]

DMSO 5 mg/ml[5]

DMF 20 mg/ml[5]

DMF:PBS (pH 7.2) (1:7) 0.1 mg/ml[5]

10% DMSO >> 90% (20% SBE-β-CD in saline) ≥ 2.5 mg/mL (4.87 mM)[3]

10% DMSO >> 90% corn oil ≥ 2.5 mg/mL (4.87 mM)[3]

Water Not soluble[1]

Ethanol Not soluble[1]

Troubleshooting Guide: BMS-777607 Precipitation in
Cell Culture
This guide provides a step-by-step workflow to address solubility issues with BMS-777607 in

your experiments.
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Troubleshooting Workflow

Start: BMS-777607 Precipitation Observed

1. Check Stock Solution
Is it clear? Has it been stored correctly?

Prepare fresh stock solution in 100% DMSO.

No/Unsure

2. Review Dilution Method
Are you diluting in media/PBS before adding to cells?

Yes

Add stock directly to final volume of media with gentle mixing.

Yes

3. Calculate Final DMSO Concentration
Is it > 0.5%?

No

Increase stock concentration to reduce the volume added.

Yes

4. Run Vehicle Control
Does the vehicle control show any toxicity or effects?

No

Proceed with Experiment

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for BMS-777607 solubility issues.
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Experimental Protocols
Protocol 1: Preparation of BMS-777607 Stock Solution

Materials: BMS-777607 powder, sterile 100% DMSO, sterile microcentrifuge tubes.

Procedure:

Under sterile conditions, weigh out the desired amount of BMS-777607 powder.

Add the appropriate volume of 100% DMSO to achieve a high-concentration stock solution

(e.g., 10 mM).

Vortex or gently warm the solution at 37°C to ensure complete dissolution.[2]

Visually inspect the solution to ensure there are no particulates.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C for several months or at -80°C for longer-term storage.[2]

[4]

Protocol 2: Treating Cells with BMS-777607
Materials: Prepared BMS-777607 stock solution (in 100% DMSO), cell culture media,

cultured cells.

Procedure:

Thaw an aliquot of the BMS-777607 stock solution at room temperature.

If necessary, perform serial dilutions of the stock solution in 100% DMSO to achieve the

desired intermediate concentrations.

Warm the cell culture media to 37°C.

Directly add the required volume of the BMS-777607 DMSO solution to the pre-warmed

cell culture media. For example, to achieve a 1 µM final concentration from a 10 mM

stock, add 1 µL of the stock to 10 mL of media.
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Immediately and gently mix the media by swirling or pipetting to ensure rapid and even

dispersion of the compound.

Remove the old media from your cells and replace it with the media containing BMS-

777607.

Remember to include a vehicle control by adding the same volume of 100% DMSO to an

equivalent volume of media and treating a separate set of cells.

BMS-777607 Signaling Pathway
BMS-777607 is a potent and selective inhibitor of the c-Met receptor tyrosine kinase and other

members of the Met family, such as Axl, Ron, and Tyro3.[2][6][7] Inhibition of c-Met blocks its

autophosphorylation and subsequent activation of downstream signaling pathways, including

the PI3K/Akt and MAPK/ERK pathways, which are crucial for cell proliferation, survival,

migration, and invasion.[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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